Cas no 1261947-42-5 (3-(4-hydroxy-3-methylphenyl)-n-methylbenzamide)

• Product Name: 3-(4-hydroxy-3-methylphenyl)-n-methylbenzamide
• CAS No: 1261947-42-5
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD18313316
• CID: 1223269
• PubChem ID: 53219010
• Update Time: 2025-05-23

3-(4-hydroxy-3-methylphenyl)-n-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methylphenyl)-n-methylbenzamide
• 1261947-42-5
• 4'-Hydroxy-N,3'-dimethyl-[1,1'-biphenyl]-3-carboxamide
• 2-METHYL-4-[3-(N-METHYLAMINOCARBONYL)PHENYL]PHENOL
• MFCD18313316
• DTXSID00683892
• CS-0209637
• SCHEMBL15269612
• 4'-Hydroxy-N,3'-dimethyl[1,1'-biphenyl]-3-carboxamide
• BS-27206
• 3-(4-hydroxy-3-methyl-phenyl)-N-methyl-benzamide
• SB76980
• ONUQUZSJRGABNW-UHFFFAOYSA-N

• MDL： MFCD18313316
• Inchi： 1S/C15H15NO2/c1-10-8-12(6-7-14(10)17)11-4-3-5-13(9-11)15(18)16-2/h3-9,17H,1-2H3,(H,16,18)
• InChI Key： ONUQUZSJRGABNW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)C1C=CC=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-hydroxy-3-methylphenyl)-n-methylbenzamide

3-(4-Hydroxy-3-Methylphenyl)-N-Methylbenzamide: A Comprehensive Overview

3-(4-Hydroxy-3-Methylphenyl)-N-Methylbenzamide, also known by its CAS number 1261947-42-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule consists of a benzamide core with a substituted phenyl group, making it a versatile platform for further chemical modifications and functionalization.

The synthesis of 3-(4-Hydroxy-3-Methylphenyl)-N-Methylbenzamide involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. These developments are particularly relevant for industries seeking to produce this compound on a larger scale for research or commercial purposes.

One of the most promising areas of research involving 1261947-42-5 is its potential as a lead compound in drug development. Studies have shown that this compound exhibits moderate biological activity against various enzyme targets, making it a valuable starting point for medicinal chemists. For instance, recent investigations have explored its inhibitory effects on kinases, which are critical targets in cancer therapy. While the compound's activity is not yet sufficient for therapeutic use, it provides a solid foundation for further optimization through structure-activity relationship (SAR) studies.

In addition to its pharmacological applications, 3-(4-Hydroxy-3-Methylphenyl)-N-Methylbenzamide has also been studied for its role in materials science. The molecule's aromatic system and functional groups make it suitable for use in the development of advanced materials, such as organic semiconductors and sensors. Researchers have reported that incorporating this compound into polymer matrices can enhance the electrical properties of the resulting materials, opening up possibilities for its use in electronic devices.

The physical and chemical properties of CAS 1261947-42-5 have been extensively characterized using modern analytical techniques. For example, high-resolution mass spectrometry has provided precise molecular weight data, while nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about the compound's molecular structure. These insights are crucial for understanding the compound's behavior in different chemical environments and for designing experiments to explore its reactivity.

From an environmental perspective, the ecological impact of 3-(4-Hydroxy-3-Methylphenyl)-N-Methylbenzamide has been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may pose minimal risk to ecosystems when used responsibly. However, further research is needed to fully assess its long-term environmental fate and potential bioaccumulation.

In conclusion, CAS 1261947-42-5, or 3-(4-Hydroxy-3-Methylphenyl)-N-Methylbenzamide, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel drugs and advanced materials.